Cas no 876274-48-5 (4-Morpholinesulfenothioicacid)

• Product Name: 4-Morpholinesulfenothioicacid
• CAS No: 876274-48-5
• MF: C₄H₉NOS₂
• MW: 151.250358343124
• CID: 709895
• PubChem ID: 20975445
• Update Time: 2025-04-19

4-Morpholinesulfenothioicacid Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinesulfenothioicacid
• 4-(disulfanyl)morpholine
• 4-Disulfanylmorpholine
• 876274-48-5
• SCHEMBL7171952
• DTXSID90610112

• Inchi： 1S/C4H9NOS2/c7-8-5-1-3-6-4-2-5/h7H,1-4H2
• InChI Key： XJWZNNJDFUWGIM-UHFFFAOYSA-N
• SMILES： S(N1CCOCC1)S

Computed Properties

• Exact Mass: 151.01255626g/mol
• Monoisotopic Mass: 151.01255626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines